Cas no 871024-38-3 (4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine)

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine structure

871024-38-3 structure

Product Name:4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine

CAS No:871024-38-3

MF:C₇H₆ClN₃

MW:167.595639705658

MDL:MFCD12924466

CID:659324

Update Time:2024-10-26

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine
- 4-CHLORO-5-METHYL-5H-PYRROLO(3,2-D)PYRIMIDINE
- 4-chloro-5-methylpyrrolo[3,2-d]pyrimidine
- 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-methyl-
- 4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine (ACI)
- MDL： MFCD12924466
- Inchi： 1S/C7H6ClN3/c1-11-3-2-5-6(11)7(8)10-4-9-5/h2-4H,1H3
- InChI Key： CJZMRESPNIJBOX-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=CN2C)N=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Pricemore >>

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Matrix Scientific	113059-1g	4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine	871024-38-3		1g	$284.00	2023-09-06
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4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Production Method

Production Method 1

84905-80-6

871024-38-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Design and Synthesis of Novel Human Epidermal Growth Factor Receptor 2 (HER2)/Epidermal Growth Factor Receptor (EGFR) Dual Inhibitors Bearing a Pyrrolo[3,2-d]pyrimidine Scaffold

Ishikawa, Tomoyasu; et al, Journal of Medicinal Chemistry, 2011, 54(23), 8030-8050

Production Method 2

84905-80-6

871024-38-3

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 1 h, 0 °C
1.2 0 °C; 2 h, 0 °C → rt; 0 atm, rt
1.3 Reagents: Acetic acid ; 15 min, 0 °C

Reference

Synthesis of non-purine analogs of 6-aryl-9-benzylpurines, and their antimycobacterial activities: Compounds modified in the imidazole ring

Khoje, Abhijit Datta; et al, Bioorganic & Medicinal Chemistry, 2010, 18(20), 7274-7282

Production Method 3

66-27-3

84905-80-6

871024-38-3

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 15 h, rt

Reference

Design, synthesis, and evaluation of 5-methyl-4-phenoxy-5H-pyrrolo[3,2-d]pyrimidine derivatives: Novel VEGFR2 kinase inhibitors binding to inactive kinase conformation

Oguro, Yuya; et al, Bioorganic & Medicinal Chemistry, 2010, 18(20), 7260-7273

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Raw materials

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Preparation Products

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine (871024-38-3)

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Suppliers

Amadis Chemical Company Limited

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(CAS:871024-38-3)4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine

Order Number:A862855

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:37

Price ($):239.0

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4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Related Literature

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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509

Related Categories

871024-38-3 (4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:871024-38-3)4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine

Purity:99%

Quantity:5g

Price ($):239.0